Cas no 10581-38-1 (2,2,6,6-Tetramethyl-4-piperidone monohydrate)

• Product Name: 2,2,6,6-Tetramethyl-4-piperidone monohydrate
• CAS No: 10581-38-1
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD00149393
• CID: 86453
• PubChem ID: 22397602
• Update Time: 2025-04-18

2,2,6,6-Tetramethyl-4-piperidone monohydrate Chemical and Physical Properties

Names and Identifiers

• 2,2,6,6-Tetramethyl-4-piperidone monohydrate
• 2,2,6,6-tetramethylpiperidin-4-one,hydrate
• 2,2,6,6-Tetramethyl-4-Piperidinone
• 2,2,6,6-Tetramethyl-4-piperidone Hydrate
• 4-Piperidinone, 2,2,6,6-tetramethyl-, monohydrate
• Triacetoneamine hydrate
• SFDODBGIDPNFEH-UHFFFAOYSA-N
• 9419AF
• TRA0169650
• SY027505
• 2,2,6,6-Tetramethyl-4-piperidoneHydrate
• ST50406995
• 2,2,6,6-tetramethylpiperidin-4-one hydrate
• 2,2,6,6-tetramethyl-4-oxopiperidine-hydrate
• 2,2,6,6-tetrame
• DTXSID90625463
• SCHEMBL4837114
• A922142
• Triacetonamine (monohydrate)
• MFCD00149393
• AKOS015904603
• SB41082
• 10581-38-1
• FT-0694422
• 2,2,6,6-Tetramethylpiperidin-4-one--water (1/1)
• AS-10674
• CS-0145555
• HY-N1131B
• F0001-0115
• 2,2,6,6-tetramethylpiperidin-4-one;hydrate
• Triacetonamine monohydrate
• DB-103864
• triacetonamine hydrate

• MDL： MFCD00149393
• Inchi： 1S/C9H17NO.H2O/c1-8(2)5-7(11)6-9(3,4)10-8;/h10H,5-6H2,1-4H3;1H2
• InChI Key： SFDODBGIDPNFEH-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(C)NC(C)(C)C1.O

Computed Properties

• Exact Mass: 173.14200
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 30.1

Experimental Properties

• Color/Form: Tawny powder
• Density: 0.882
• Melting Point: 63-61°C
• Boiling Point: 205.6°Cat760mmHg
• Flash Point: 73.2°C
• Refractive Index: 1.427
• PSA: 38.33000
• LogP: 1.76060
• Solubility: Not available

2,2,6,6-Tetramethyl-4-piperidone monohydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302; H315; H319; H335
• Warning Statement： P261; P264; P270; P271; P280; P301+P312; P302+P352; P304+P340; P305+P351+P338; P312; P321; P330; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones